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Abstract: This technical guide provides a comprehensive overview of the discovery of cadmium

in 1817 and the subsequent early studies of its fundamental compounds. It details the initial

observations and experimental methodologies employed by pioneering chemists such as

Friedrich Stromeyer and Karl Samuel Leberecht Hermann. The document summarizes the

initial characterization of cadmium metal and its key compounds, including cadmium oxide,

sulfide, and various salts. Quantitative physical and chemical data are presented in tabular

format for clarity. Furthermore, this guide illustrates the historical experimental workflows and

logical pathways of discovery using detailed diagrams rendered in the DOT language, providing

a modern technical perspective on these foundational chemical investigations.

The Dawn of a New Element: Context of Discovery
The early 19th century was a transformative period in the field of chemistry. The science was

emerging from the traditions of alchemy into a rigorous, quantitative discipline.[1] Much of the

chemical discovery during this era was driven by pharmacists, apothecaries, and physicians

who required pure substances for medicinal use.[1][2] Zinc compounds, such as zinc oxide and

zinc carbonate (calamine), were utilized in pharmacies for treating skin conditions.[1][3] It was

within the context of verifying the purity of these pharmaceutical staples that the element

cadmium was first identified.[2][4]
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The Discovery of Cadmium (1817)
Cadmium was discovered in 1817 through the independent work of two German chemists who

were investigating impurities within zinc compounds.[5][6][7]

Friedrich Stromeyer's Foundational Investigation
Friedrich Stromeyer, a professor at the University of Göttingen and an inspector of

apothecaries, is widely credited with the discovery.[1][3][8] While inspecting pharmacies in

Hildesheim, Germany, he was tasked with investigating why certain batches of zinc carbonate

(ZnCO₃) were being sold instead of the prescribed zinc oxide (ZnO).[3] Stromeyer observed

that these impure samples of calamine changed color when heated, turning yellow, whereas

pure zinc carbonate did not exhibit this property.[1][5][9][10] This critical observation prompted

a persistent investigation, leading him to conclude that a new, unknown metallic element was

present as an impurity.[2][3]

Simultaneous and Independent Discovery
Around the same time, Karl Samuel Leberecht Hermann also found an impurity in zinc oxide.[5]

[11] He initially suspected the contaminant to be arsenic due to the formation of a yellow

precipitate with hydrogen sulfide.[5] It is now understood that three chemists—Stromeyer,

Hermann, and Johann Christoff Heinrich Roloff—all independently identified the new element

from samples that originated from the same source.[12] Though a historical debate remains

over who first isolated the pure metal, the discovery is generally attributed to Stromeyer.[2][6]

Naming the Element
Stromeyer proposed the name "cadmium" for the new element.[3] The name is derived from

the Latin word cadmia and the Greek kadmeia, which were ancient terms for calamine (zinc

carbonate), the ore in which the element was first found.[1][7][10]

Early Experimental Protocols
The initial isolation of cadmium and the synthesis of its first compounds were achieved through

fundamental chemical procedures of the time. The following sections detail the likely

methodologies based on historical accounts.
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Isolation of Metallic Cadmium
The process for isolating cadmium metal from the impure zinc carbonate involved two main

stages: roasting and reduction. This workflow was pioneered by Stromeyer.[1][5]

Methodology:

Roasting: The impure zinc carbonate (containing cadmium carbonate) was heated intensely

in the presence of air. This process, known as roasting or calcination, converted the

carbonates into their respective oxides. Cadmium carbonate decomposes to form cadmium

oxide (CdO) and carbon dioxide.[13]

Reduction: The resulting mixture of oxides was then mixed with a reducing agent, such as

charcoal (carbon), and heated strongly in a retort. The cadmium oxide was reduced to

cadmium metal.

Distillation: Due to cadmium's relatively low boiling point compared to zinc, it could be

separated and purified by distillation. The cadmium vapor would condense in a cooler part of

the apparatus, yielding the pure, silvery-white metal.[2][4]

Synthesis of Early Cadmium Compounds
Once isolated, chemists began to study the reactivity of cadmium and synthesize its simple

compounds.

Methodology for Cadmium Oxide (CdO):

Cadmium oxide was formed as a brown, amorphous powder when cadmium metal was

burned in the air.[4][5] The crystalline form is dark red.[5] It could also be produced by the

pyrolysis (thermal decomposition) of cadmium carbonate or cadmium nitrate.[14]

Methodology for Cadmium Sulfide (CdS):

This vibrant yellow compound was prepared by treating an aqueous solution of a cadmium

salt (e.g., cadmium chloride) with hydrogen sulfide gas (H₂S).[2] The insoluble cadmium

sulfide would precipitate out of the solution.[4] This compound became famously known as

the pigment "cadmium yellow."[2][15]
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Methodology for Cadmium Salts:

Simple cadmium salts were synthesized by dissolving the newly isolated cadmium metal in

mineral acids.[5]

Cadmium Chloride (CdCl₂): Formed by dissolving cadmium in hydrochloric acid.

Cadmium Sulfate (CdSO₄): Formed by dissolving cadmium in sulfuric acid.

Cadmium Nitrate (Cd(NO₃)₂): Formed by dissolving cadmium in nitric acid.

Characterization of Cadmium and its Compounds
The initial studies focused on establishing the basic physical and chemical properties of the

new element and its derivatives.

Quantitative Data
The following tables summarize the key physical and chemical properties of cadmium metal

and its early known compounds as determined by early and modern measurements.

Property Value References

Atomic Number 48 [5]

Atomic Mass 112.411 amu [7][16]

Appearance Silvery bluish-gray metallic [5][7]

State at 20°C Solid [7][16]

Melting Point 321.07 °C [6][16]

Boiling Point 767 °C [16][17]

Density ~8.65 g/cm³ [3][7][16]

Hardness (Mohs) 2.0 [5]

Key Oxidation State +2 [4][5]

Crystal Structure Hexagonal [18]
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Table 1: Physical and Chemical Properties of Metallic Cadmium.

Compound Formula Appearance Key Properties References

Cadmium Oxide CdO

Colorless

amorphous

powder; brown or

red crystals

Main precursor

to other Cd

compounds.

Insoluble in

water, soluble in

dilute acids.

[4][5][14]

Cadmium Sulfide CdS
Vivid yellow to

orange solid

Insoluble in

water. Used as

"cadmium

yellow" pigment.

Occurs naturally

as greenockite.

[2][4][18][19]

Cadmium

Carbonate
CdCO₃

White, crystalline

solid

Water-insoluble.

Decomposes on

heating to form

CdO.

[5][13]

Cadmium

Chloride
CdCl₂

Colorless,

crystalline solid

Formed from Cd

and HCl.
[5]

Cadmium Sulfate CdSO₄
Colorless,

crystalline solid

Formed from Cd

and H₂SO₄.
[5]

Cadmium Nitrate Cd(NO₃)₂
Colorless,

crystalline solid

Formed from Cd

and HNO₃.
[5]

Cadmium Iodide CdI₂
Colorless,

crystalline solid

Listed in the

1907 British

Pharmaceutical

Codex for

medicinal use.

[2][5]

Table 2: Properties of Early Cadmium Compounds.
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Visualizing the Discovery and Early Experiments
The logical and experimental workflows of the early studies on cadmium can be visualized to

better understand the scientific process of the time.

Observation:
Impure Zinc Carbonate

changes color when heated

Systematic Investigation
of Impurity

 prompts

Friedrich Stromeyer
(Göttingen)

Karl S. L. Hermann
(Schönebeck)

Conclusion:
Discovery of a
New Element

 leads to
Naming:

'Cadmium' from 'Cadmia'
(Calamine)

Click to download full resolution via product page

Diagram 1: Logical pathway of the discovery of Cadmium in 1817.
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Start Material:
Impure Zinc Carbonate

(ZnCO₃ + CdCO₃)

Step 1: Roasting
(Heating in Air)

Intermediate:
Mixed Oxides
(ZnO + CdO)

 yields

Step 2: Reduction
(Heating with Carbon)

Intermediate:
Mixed Metals

(Zn + Cd)

 yields

Step 3: Distillation
(Separation by Boiling Point)

Final Product:
Pure Metallic Cadmium (Cd)

 yields

Click to download full resolution via product page

Diagram 2: Experimental workflow for the isolation of metallic cadmium.
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Cadmium Metal
(Cd)

Air (O₂)
+ Heat + Hydrochloric Acid + Sulfuric Acid

Cadmium Oxide
(CdO)

Cadmium Sulfide
(CdS)

Cadmium Chloride
(CdCl₂)

+ H₂S (gas)

Cadmium Sulfate
(CdSO₄)

 Oxidation

 Precipitation

 Dissolution  Dissolution

Click to download full resolution via product page

Diagram 3: Synthesis pathways for early cadmium compounds.

Early Applications and Toxicological Awareness
Following its discovery, cadmium and its compounds found niche applications, some of which

hinted at the element's future industrial importance and its biological hazards.

Pigments: By the 1840s, cadmium sulfide (CdS) was being produced as a brilliant and stable

yellow pigment.[2][19] Its use, however, was initially limited by the scarcity of the element.[5]

[15]
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Medicinal Uses: Despite its inherent toxicity, the 1907 British Pharmaceutical Codex listed

cadmium iodide (CdI₂) as a treatment for conditions such as "enlarged joints, scrofulous

glands, and chilblains."[2][5][9]

Early Toxicology: The first documented adverse health effects of cadmium were reported in

1858, when workers using a cadmium carbonate-containing polishing agent experienced

respiratory and gastrointestinal symptoms.[20][21] This marked the beginning of the long

history of understanding cadmium's toxicity.

Conclusion
The discovery of cadmium is a classic example of serendipity and meticulous scientific inquiry

in the early days of modern chemistry. Born from a routine pharmaceutical inspection, the

identification of this new element by Stromeyer and his contemporaries expanded the periodic

table and provided new materials for study and application.[15] The early experimental

protocols for its isolation and the synthesis of its compounds, though simple by today's

standards, laid the groundwork for understanding the chemical behavior of group 12 elements.

These initial studies not only unveiled the properties of a new metal but also opened the door

to its future applications and the eventual, critical understanding of its significant toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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